Cas no 33450-11-2 (1,4-Benzenediol, 2,5-bis(2-benzoxazolyl)-)

• Product Name: 1,4-Benzenediol, 2,5-bis(2-benzoxazolyl)-
• CAS No: 33450-11-2
• MF: C₂₀H₁₂N₂O₄
• MW: 344.320284843445
• CID: 1457664
• PubChem ID: 787093
• Update Time: 2025-04-20

1,4-Benzenediol, 2,5-bis(2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2,5-bis(2-benzoxazolyl)-
• 3-(1,3-benzoxazol-2-yl)-6-(3H-1,3-benzoxazol-2-ylidene)-4-hydroxycyclohexa-2,4-dien-1-one
• Z56759040
• DTXSID80425252
• NSC746361
• 2,5-Bis(2-benzoxazolyl)hydroquinone
• NSC-746361
• SCHEMBL1296601
• AB00074676-01
• 33450-11-2
• Oprea1_731940
• HMS1578E16
• Oprea1_271573
• Cambridge id 5156984

• Inchi： 1S/C20H12N2O4/c23-15-10-12(20-22-14-6-2-4-8-18(14)26-20)16(24)9-11(15)19-21-13-5-1-3-7-17(13)25-19/h1-10,23-24H
• InChI Key： DZXFKANCARFDPH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=C(C(=CC=1O)C1=NC2C=CC=CC=2O1)O

Computed Properties

• Exact Mass: 344.07976
• Monoisotopic Mass: 344.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• PSA: 92.52